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This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals seeking to access the European Prevention of Alzheimer's

Dementia (EPAD) neuroimaging dataset. The EPAD project has collected a rich dataset from

over 2,000 participants in its Longitudinal Cohort Study (LCS), designed to enhance the

understanding of the early stages of Alzheimer's disease.[1][2][3][4][5][6] This resource is now

openly available to the global research community to accelerate the development of effective

treatments.[2][7][8]

Overview of Available Neuroimaging Data
The EPAD neuroimaging dataset is a comprehensive collection of MRI scans aimed at

characterizing the preclinical and prodromal stages of Alzheimer's Disease.[9][10] The data is

available in various formats to suit different research needs, from raw data to pre-processed

files and derived phenotypes.[1]

Data Releases
The EPAD project has had several data releases, with the final dataset designated as

Version.IMI (V.IMI), which encompasses all data collected during the Innovative Medicines

Initiative (IMI) funding period.[1][3][5][6] Earlier releases include V500.0 and V1500.0,

corresponding to the baseline data of the first 500 and 1500 participants, respectively.[11][12]
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The imaging protocol includes a set of core MRI sequences that were mandatory for all

participants and advanced sequences acquired from a subset of participants at specialized

scanning sites.[1][2][9]

Data Category Description Participant Coverage

Core Sequences

3D T1-weighted (T1w) and 3D

Fluid-Attenuated Inversion

Recovery (FLAIR) sequences

providing structural and

morphological information.[1]

[2][9]

All participants

Advanced Sequences

Arterial Spin Labeling (ASL),

Diffusion MRI (dMRI), and

resting-state functional MRI

(rs-fMRI) for more detailed

investigation of brain structure

and function.[1][2][9]

Approximately 70% of

participants, acquired at sites

with 3T scanners.[1][2][9]

Data Formats
Researchers can request neuroimaging data in three different formats:[1]

Format Description

Raw NIfTI files
Unprocessed core and/or advanced sequences

in NIfTI format.[1]

Processed NIfTI files

Pre-processed data resulting from standardized

pipelines (e.g., FreeSurfer, fmriprep,

ExploreASL).[1]

Image-Derived Phenotypes (IDPs)

Numeric variables in CSV format, representing

multimodal biologically relevant neuroimaging

features (e.g., gray matter volumes).[1][13]
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Access to EPAD neuroimaging data is managed through the Alzheimer's Disease Data

Initiative (ADDI) and its AD Workbench.[1][7][8] The process is designed to be secure and

efficient, providing researchers with the necessary tools to conduct their analyses.

Step-by-Step Application Workflow
The following diagram outlines the key steps for applying for EPAD neuroimaging data access:

Preparation Application Processing & Access Analysis

Review Data Information Pack & Terms Visit AD Data Initiative PortalProceed to apply Create Account & Request Workspace
Register

Complete Online Application Form
Initiate request

Application ReviewSubmit for review Receive Access Grant Notification
Decision made

Access Data in AD Workbench
Upon approval

Download/Transfer & Analyze DataReady for research

Click to download full resolution via product page

EPAD Neuroimaging Data Access Workflow

Detailed Application Steps
Preparation:

Review Documentation: Before initiating an application, it is crucial to download and

thoroughly review the "Data Access Terms and Conditions" and the "Data Information

Pack" for the specific data release of interest (e.g., V.IMI).[1][14][15] These documents

provide essential details about the dataset and the policies governing its use.

Data Dictionary: Familiarize yourself with the available data by consulting the Data

Dictionary, which can be accessed through the Aridhia website.[14]

Initiate Application:

ADDI Portal: Navigate to the AD Data Initiative Portal.[1][7]

Account Creation: If you do not have an account, you will need to register and create one.

Following registration, request a Workspace.[1][7]
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Submit Application Form:

Online Form: Once logged in, locate the EPAD dataset page and complete the online

application form to request access to data and/or images.[1]

Specify Requirements: For neuroimaging requests, it is important to specify the required

sequences and formats for your analysis.[1] Note that requesting imaging access will also

grant you access to the corresponding clinical data.[1]

Application Review and Access:

Processing Time: Your application will be processed, which typically takes several

business days.[1] Applications for imaging data may have a longer turnaround time.[1]

Notification: You will be informed of the final decision regarding your application.[1]

Data Access: Upon approval, you can access, download, and transfer the data files for

analysis within your online AD Workbench Workspace.[1]

Experimental Protocols
The EPAD study implemented a standardized MRI acquisition protocol across multiple sites to

ensure data harmonization.[9] While accommodating for differences in scanner hardware and

software, a common scanning protocol was developed.[9]

Image Processing and Quality Control
A semi-automatic, multimodal pipeline was developed to curate, preprocess, and perform

quality control (QC) on the MRI dataset.[9][10] This pipeline harmonizes the data structure from

different sites and applies standardized preprocessing steps.[9][10] The entire processing

workflow is publicly available on GitHub.[9]

The key stages of the image processing workflow are illustrated below:
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This workflow ensures that the data provided to researchers is of high quality and has been

processed in a consistent and reproducible manner.

Publication Policy
Researchers who publish results generated using EPAD data and/or samples are required to

acknowledge the EPAD project and its funding sources.[1][7][16] The specific acknowledgment

text and publication policies are detailed in the EPAD Policy document for Publications.[1][16]

[17]

By making its data openly accessible, the EPAD consortium aims to foster global collaboration

among researchers to accelerate progress in preventing and treating Alzheimer's dementia.[1]

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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